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Compound Name: (5R)-Dinoprost tromethamine

Cat. No.: B137165 Get Quote

Introduction

(5R)-Dinoprost tromethamine, a synthetic analogue of the naturally occurring prostaglandin

F2 alpha (PGF2α), is a potent luteolytic agent widely utilized in bovine reproductive

management and research.[1][2][3] Its primary mechanism of action involves binding to specific

prostaglandin receptors, which initiates a cascade of intracellular events leading to the

regression of the corpus luteum (luteolysis).[1] This hormonal action effectively reduces

progesterone levels, thereby enabling the synchronization of estrous cycles, induction of

parturition or abortion, and the treatment of reproductive disorders such as pyometra.[1][3][4] In

a research context, dinoprost tromethamine is an invaluable tool for studies focused on

reproductive physiology, endocrinology, and the development of advanced breeding

technologies in cattle.

Mechanism of Action

Dinoprost tromethamine functions by mimicking endogenous PGF2α.[1] It binds to the

Prostaglandin F2α receptor (FP receptor) on luteal cells. This binding triggers a G-protein

coupled signaling cascade that ultimately leads to the demise of the corpus luteum. The

process involves reduced luteal blood flow, inhibition of progesterone synthesis, and induction

of apoptosis in luteal cells. The resulting sharp decline in circulating progesterone allows the

follicular phase to commence, leading to estrus and ovulation.[1]
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The recommended dosage of (5R)-Dinoprost tromethamine for bovine research varies

depending on the application. The standard dose for most indications is 25 mg of dinoprost.

Administration is typically via intramuscular (IM) or subcutaneous (SC) injection.[2][5][6]

Research
Application

Recommended
Dosage
(Dinoprost)

Route of
Administration

Common
Commercial
Formulation

Reference

Estrus

Synchronization
25 mg

Intramuscular

(IM) or

Subcutaneous

(SC)

5 mg/mL or 12.5

mg/mL solution
[5][7][8]

Treatment of

Pyometra
25 mg

Intramuscular

(IM) or

Subcutaneous

(SC)

5 mg/mL or 12.5

mg/mL solution
[4][5][7]

Induction of

Abortion
25 mg

Intramuscular

(IM) or

Subcutaneous

(SC)

5 mg/mL or 12.5

mg/mL solution
[5][7][9]

Induction of

Parturition
25 mg

Intramuscular

(IM)

5 mg/mL or 12.5

mg/mL solution
[10][11]

Unobserved

(Silent) Estrus
25 mg

Intramuscular

(IM) or

Subcutaneous

(SC)

5 mg/mL or 12.5

mg/mL solution
[5][7]

Experimental Protocols
Protocol 1: Estrus Synchronization in Cycling Beef Cows and Heifers

This protocol is designed to control the timing of estrus and ovulation in cycling cattle that

possess a functional corpus luteum.[12]
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(5R)-Dinoprost tromethamine sterile solution (e.g., Lutalyse® 5 mg/mL or Lutalyse®

HighCon 12.5 mg/mL).

Sterile syringes and needles (e.g., 18-20 gauge, 1.5 inch).

Animal restraints (chute or head gate).

Personal Protective Equipment (gloves, safety glasses).

Methodology:

Two-Injection Protocol:

Restrain the animal securely to ensure safety and accurate administration.

Administer a 25 mg dose of dinoprost via intramuscular injection.[8] For a 5 mg/mL solution,

this corresponds to a 5 mL volume; for a 12.5 mg/mL solution, this is a 2 mL volume.[5][7]

Repeat the 25 mg IM injection 10 to 12 days after the first injection.[8]

Animals can be bred via artificial insemination (AI) at detected estrus following the second

injection. Estrus is anticipated to occur 1 to 5 days post-injection.[7][8]

Alternatively, for fixed-time artificial insemination (FTAI), inseminate all animals

approximately 78-80 hours after the second injection, without the need for estrus detection.

[7][11]

Single-Injection Protocol:

Restrain the animal securely.

Administer a single 25 mg dose of dinoprost via intramuscular injection.

Observe animals for signs of estrus (e.g., standing to be mounted) over the next 2 to 5 days.

Inseminate animals approximately 12 hours after the onset of observed estrus.[13]

Protocol 2: Induction of Abortion (First 100 Days of Gestation)
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This protocol is for the termination of pregnancy in beef cows and heifers within the first 100

days of gestation.[5][7]

Materials:

(5R)-Dinoprost tromethamine sterile solution.

Sterile syringes and needles.

Animal restraints.

Ultrasound or other means for pregnancy diagnosis.

Personal Protective Equipment.

Methodology:

Confirm pregnancy and gestational age (must be ≤100 days).

Restrain the animal securely.

Administer a single 25 mg dose of dinoprost via intramuscular or subcutaneous injection.[5]

[7]

Monitor the animal for signs of abortion, which is expected to occur within 35 days of the

injection.[5][7]

Post-treatment, a veterinary examination is recommended to ensure the abortion is complete

and to assess the animal's health.
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Caption: Signaling pathway of (5R)-Dinoprost tromethamine in a bovine luteal cell.
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Estrus Synchronization & FTAI Protocol

Expected Outcomes

Day 0:
Administer 25mg

Dinoprost (IM)

Day 11:
Administer 2nd 25mg

Dinoprost (IM)

11-day interval

Day 14 (~78-80h post-2nd inj.):
Fixed-Time Artificial
Insemination (FTAI)

~78-80 hours

Luteolysis & Progesterone
Decline

~Day 45-75:
Pregnancy Diagnosis

(e.g., Ultrasound)

~30-60 days post-AI

Pregnant Not Pregnant

Return to Estrus

Synchronized Ovulation

coincides with

Click to download full resolution via product page

Caption: Experimental workflow for a two-injection Dinoprost FTAI protocol in cattle.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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